Cas no 325461-35-6 (1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-)
325461-35-6 structure
Product Name:1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-
CAS No:325461-35-6
MF:C28H46O4
MW:446.662449359894
MDL:MFCD03427237
CID:301481
PubChem ID:3653721
Update Time:2025-04-19
1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-
- 2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde
- 2,5-bis(3,7-dimethyloctoxy)terephthalaldehyde
- 325461-35-6
- SCHEMBL4430873
- AKOS015912637
- 2,5-Bis((3,7-dimethyloctyl)oxy)terephthalaldehyde
- 2,5-bis-(3,7-Dimethyloctyloxy)terephthalaldehyde
- MFCD03427237
- DTXSID70394701
- CS-0379312
- 2 5-BIS(3' 7'-DIMETHYLOCTYLOXY)TEREPHTA&
-
- MDL: MFCD03427237
- Inchi: 1S/C28H46O4/c1-21(2)9-7-11-23(5)13-15-31-27-17-26(20-30)28(18-25(27)19-29)32-16-14-24(6)12-8-10-22(3)4/h17-24H,7-16H2,1-6H3
- InChI Key: JMACLBZCZVVLDQ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=O)C(=CC=1C=O)OCCC(C)CCCC(C)C)CCC(C)CCCC(C)C
Computed Properties
- Exact Mass: 446.34000
- Monoisotopic Mass: 446.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 18
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 46.0-48.2 °C(lit.)
- PSA: 52.60000
- LogP: 7.77420
- Solubility: Not determined
1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB255941-250 mg |
2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde, 98%; . |
325461-35-6 | 98% | 250mg |
€102.00 | 2023-04-27 | |
| abcr | AB255941-1 g |
2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde, 98%; . |
325461-35-6 | 98% | 1g |
€242.00 | 2023-04-27 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51067-250mg |
2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde, 98% |
325461-35-6 | 98% | 250mg |
¥1261.00 | 2023-06-27 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51067-1g |
2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde, 98% |
325461-35-6 | 98% | 1g |
¥4230.00 | 2023-06-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449982-250mg |
2,5-Bis((3,7-dimethyloctyl)oxy)terephthalaldehyde |
325461-35-6 | 98% | 250mg |
¥1029.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449982-1g |
2,5-Bis((3,7-dimethyloctyl)oxy)terephthalaldehyde |
325461-35-6 | 98% | 1g |
¥3088.00 | 2024-08-02 | |
| abcr | AB255941-250mg |
2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde, 98%; . |
325461-35-6 | 98% | 250mg |
€70.00 | 2025-02-21 | |
| abcr | AB255941-1g |
2,5-Bis(3,7-dimethyloctyloxy)terephthalaldehyde, 98%; . |
325461-35-6 | 98% | 1g |
€134.20 | 2025-02-21 | |
| Ambeed | A1242976-100mg |
2,5-Bis((3,7-dimethyloctyl)oxy)terephthalaldehyde |
325461-35-6 | 98% | 100mg |
$85.0 | 2025-02-25 | |
| Ambeed | A1242976-1g |
2,5-Bis((3,7-dimethyloctyl)oxy)terephthalaldehyde |
325461-35-6 | 98% | 1g |
$379.0 | 2025-02-25 |
1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
325461-35-6 (1,4-Benzenedicarboxaldehyde,2,5-bis[(3,7-dimethyloctyl)oxy]-) Related Products
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